Cas no 155567-87-6 (3-N-Boc-(methylamino)methylbenzoic Acid)

• Product Name: 3-N-Boc-(methylamino)methylbenzoic Acid
• CAS No: 155567-87-6
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD11858334
• CID: 2182492
• PubChem ID: 22450243
• Update Time: 2025-06-30

3-N-Boc-(methylamino)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Tert-butoxycarbonyl-methyl-amino)-methyl]-benzoic acid
• 3-[[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]benzoic acid
• 3-[N-Boc-(methylamino)methyl]benzoic acid
• 3-(((2-(tert-Butoxy)-2-oxoethyl)amino)methyl)benzoic acid
• HUOJYSVQAFOIHI-UHFFFAOYSA-N
• 3-({[(tert-butoxy)carbonyl](methyl)amino}methyl)benzoic acid
• 155567-87-6
• SB33903
• DTXSID80625694
• SCHEMBL4830438
• 3-[(tert-Butoxycarbonyl-methyl-amino)-methyl]-benzoic acid, AldrichCPR
• MFCD11858334
• 3-[(t-Butoxycarbonyl-methyl-amino)-methyl]-benzoic acid
• DB-262051
• tert-butyl N-(3-carboxybenzyl)-N-methylcarbamate
• F79097
• 3-(((tert-Butoxycarbonyl)(methyl)amino)methyl)benzoic acid
• EN300-734647
• 3-{[(tert-Butoxycarbonyl)(methyl)amino]methyl}benzoic acid
• 3-N-Boc-(methylamino)methylbenzoic Acid

• MDL： MFCD11858334
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15(4)9-10-6-5-7-11(8-10)12(16)17/h5-8H,9H2,1-4H3,(H,16,17)
• InChI Key： HUOJYSVQAFOIHI-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-N-Boc-(methylamino)methylbenzoic Acid

3-N-Boc-(methylamino)methylbenzoic Acid: A Comprehensive Overview

3-N-Boc-(methylamino)methylbenzoic Acid is a compound with the CAS number 155567-87-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, featuring a methylamino group at the 3-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The structure of 3-N-Boc-(methylamino)methylbenzoic Acid is characterized by its aromatic ring, which serves as a scaffold for various chemical modifications. The Boc group is widely used in peptide synthesis to protect amino groups during multi-step reactions, ensuring selective reactivity. The methylamino group introduces additional functionality, enabling the molecule to participate in various biochemical interactions. Recent studies have highlighted the role of such compounds in modulating enzyme activity and receptor binding, making them valuable tools in medicinal chemistry.

One of the most notable aspects of 3-N-Boc-(methylamino)methylbenzoic Acid is its potential as a lead compound in drug development. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, such as kinases and proteases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against a specific kinase implicated in cancer progression. This finding underscores its potential as a precursor for developing anti-cancer therapies.

In terms of synthesis, 3-N-Boc-(methylamino)methylbenzoic Acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to enhance reaction efficiency, reducing both time and reagent consumption. This approach aligns with the growing trend toward sustainable chemical practices, emphasizing green chemistry principles.

The biological activity of 3-N-Boc-(methylamino)methylbenzoic Acid has also been investigated in the context of inflammation and immune response. Preclinical studies suggest that this compound may possess anti-inflammatory properties by modulating cytokine production. These findings are particularly relevant given the increasing need for novel therapeutic agents to address chronic inflammatory diseases.

Moreover, 3-N-Boc-(methylamino)methylbenzoic Acid has been utilized as a building block in the construction of more complex molecules. Its modular design allows for easy modification, enabling chemists to explore diverse structural variations. This adaptability is crucial in drug discovery, where structural diversity is often key to identifying potent bioactive compounds.

From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize 3-N-Boc-(methylamino)methylbenzoic Acid with unprecedented precision. These advancements have not only improved our understanding of the compound's structure but also facilitated its quality control in pharmaceutical applications.

In conclusion, 3-N-Boc-(methylamino)methylbenzoic Acid stands out as a promising compound with multifaceted applications in chemistry and medicine. Its unique structure, coupled with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its potential, this compound is likely to play an increasingly significant role in advancing therapeutic interventions.